Cas no 1233952-19-6 (4-Bromo-N-(piperidin-4-yl)benzenesulfonamide hydrochloride)

• Product Name: 4-Bromo-N-(piperidin-4-yl)benzenesulfonamide hydrochloride
• CAS No: 1233952-19-6
• MF: C₁₁H₁₆BrClN₂O₂S
• MW: 355.678939819336
• CID: 4788385
• Update Time: 2025-06-08

4-Bromo-N-(piperidin-4-yl)benzenesulfonamide hydrochloride Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-N-(piperidin-4-yl)benzenesulfonamide hydrochloride

• Inchi： 1S/C11H15BrN2O2S.ClH/c12-9-1-3-11(4-2-9)17(15,16)14-10-5-7-13-8-6-10;/h1-4,10,13-14H,5-8H2;1H
• InChI Key： JNATWDCCMWHPBH-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)S(NC1CCNCC1)(=O)=O.Cl

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 328
• Topological Polar Surface Area: 66.6

Additional information on 4-Bromo-N-(piperidin-4-yl)benzenesulfonamide hydrochloride

4-Bromo-N-(piperidin-4-yl)benzenesulfonamide Hydrochloride (CAS No. 1233952-19-6): A Comprehensive Overview

4-Bromo-N-(piperidin-4-yl)benzenesulfonamide hydrochloride (CAS No. 1233952-19-6) is a versatile compound with significant potential in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has garnered considerable attention due to its potential therapeutic applications and biological activities.

The molecular structure of 4-Bromo-N-(piperidin-4-yl)benzenesulfonamide hydrochloride consists of a bromo-substituted benzene ring linked to a piperidine moiety through a sulfonamide group, with the entire molecule being in the hydrochloride form. This specific arrangement of functional groups imparts unique chemical and biological properties to the compound, making it a valuable candidate for various research and development activities.

In recent years, significant advancements have been made in understanding the pharmacological properties of 4-Bromo-N-(piperidin-4-yl)benzenesulfonamide hydrochloride. Studies have shown that this compound exhibits potent activity against a range of biological targets, including enzymes, receptors, and ion channels. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that 4-Bromo-N-(piperidin-4-yl)benzenesulfonamide hydrochloride acts as a selective inhibitor of specific enzymes involved in inflammatory pathways, making it a promising candidate for the treatment of inflammatory diseases.

Beyond its anti-inflammatory properties, 4-Bromo-N-(piperidin-4-yl)benzenesulfonamide hydrochloride has also shown potential in neuropharmacology. Preclinical studies have indicated that this compound can modulate neurotransmitter systems, particularly those involving serotonin and dopamine. This modulation has been linked to potential therapeutic effects in conditions such as depression and anxiety disorders. The ability of 4-Bromo-N-(piperidin-4-yl)benzenesulfonamide hydrochloride to cross the blood-brain barrier further enhances its suitability for central nervous system (CNS) applications.

The safety profile of 4-Bromo-N-(piperidin-4-yl)benzenesulfonamide hydrochloride has been extensively evaluated in various preclinical models. Toxicological studies have demonstrated that this compound exhibits low toxicity at therapeutic doses, with no significant adverse effects observed in animal models. These findings are crucial for advancing the compound into clinical trials and ultimately into clinical use.

In addition to its therapeutic potential, 4-Bromo-N-(piperidin-4-yl)benzenesulfonamide hydrochloride has also been explored as a tool compound in chemical biology research. Its ability to selectively modulate specific biological targets makes it an invaluable tool for understanding complex biological processes and validating novel therapeutic targets. Researchers have utilized this compound to study signaling pathways involved in cell proliferation, apoptosis, and other critical cellular functions.

The synthesis of 4-Bromo-N-(piperidin-4-yl)benzenesulfonamide hydrochloride has been optimized to ensure high yields and purity. Various synthetic routes have been developed, including multistep processes involving bromination, sulfonation, and coupling reactions. These synthetic methods have been refined to minimize side reactions and improve overall efficiency, making the compound readily available for both academic and industrial applications.

In conclusion, 4-Bromo-N-(piperidin-4-yl)benzenesulfonamide hydrochloride (CAS No. 1233952-19-6) is a multifaceted compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and pharmacological properties make it an attractive candidate for further investigation and development. As research continues to uncover new insights into its mechanisms of action and therapeutic potential, it is likely that this compound will play an increasingly important role in advancing our understanding of human health and disease.